Cas no 20288-94-2 (1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl-)

• Product Name: 1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl-
• CAS No: 20288-94-2
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 1392797
• PubChem ID: 13816383
• Update Time: 2025-04-20

1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl-
• 2,4,6-tris(hydroxymethyl)-3-methylphenol
• 20288-94-2
• DTXSID60550435

• Inchi： 1S/C10H14O4/c1-6-7(3-11)2-8(4-12)10(14)9(6)5-13/h2,11-14H,3-5H2,1H3
• InChI Key： SCLQBTCHJYVSLZ-UHFFFAOYSA-N
• SMILES： OC1=C(CO)C=C(CO)C(C)=C1CO

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92